4’-Demethyldesoxypodophyllotoxin

• CAS No.: 3590-93-0
• Product Name: 4’-Demethyldesoxypodophyllotoxin
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (5R,5aR,8aR)-5-(4-hydroxy-3,5-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• Standard InChI: InChI=1S/C21H20O7/c1-24-16-5-11(6-17(25-2)20(16)22)18-13-7-15-14(27-9-28-15)4-10(13)3-12-8-26-21(23)19(12)18/h4-7,12,18-19,22H,3,8-9H2,1-2H3/t12-,18+,19-/m0/s1
• Standard InChIKey: RFDMNXDDRXVJTM-RQUSPXKASA-N
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)[C@H]2[C@@H]3[C@@H](CC4=CC5=C(C=C24)OCO5)COC3=O
• SMILES: COC1=CC(=CC(=C1O)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2C3C(CC4=CC5=C(C=C24)OCO5)COC3=O
• Description: 4'-demethyldeoxypodophyllotoxin is a member of the class of furonaphthodioxoles that is (5R,5aR,8aR)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one substituted at position 5 by a 4-hydroxy-3,5-dimethoxyphenyl group. It has a role as a plant metabolite, an immunosuppressive agent, an antioxidant and an antineoplastic agent. It is a lignan, a gamma-lactone, a furonaphthodioxole, a member of methoxybenzenes and a member of phenols.
• Synonyms: [5R-(5α,5aβ,8aα)]-5,8,8a,9-Tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-furo[3’,4’:6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one; Podophyllotoxin, 4’-O-demethyl-4-deoxy- (7CI,8CI); 4-Demethyldeoxypodophyllotoxin; 4’-Demethyldeoxypodophyllotoxin; A 80198
• PubChem Compound: 160705
• Last Modified: Nov 11 2021